Cas no 1038294-02-8 (Ethyl 3-amino-2-({[1,1'-biphenyl]-4-yl}methyl)propanoate)

• Product Name: Ethyl 3-amino-2-({[1,1'-biphenyl]-4-yl}methyl)propanoate
• CAS No: 1038294-02-8
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 5655597
• PubChem ID: 43148341
• Update Time: 2025-05-22

Ethyl 3-amino-2-({[1,1'-biphenyl]-4-yl}methyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-2-({[1,1'-biphenyl]-4-yl}methyl)propanoate
• 1038294-02-8
• EN300-27723010
• Ethyl 3-amino-2-({[1,1'-biphenyl]-4-yl}methyl)propanoate

• Inchi： 1S/C18H21NO2/c1-2-21-18(20)17(13-19)12-14-8-10-16(11-9-14)15-6-4-3-5-7-15/h3-11,17H,2,12-13,19H2,1H3
• InChI Key： JEVGREWQSAYITF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CN)CC1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 283.157228913g/mol
• Monoisotopic Mass: 283.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Ethyl 3-amino-2-({[1,1'-biphenyl]-4-yl}methyl)propanoate

Ethyl 3-amino-2-({[1,1'-biphenyl]-4-yl}methyl)propanoate: A Comprehensive Overview

Ethyl 3-amino-2-({[1,1'-biphenyl]-4-yl}methyl)propanoate, with the CAS number 1038294-02-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a biphenyl group and an amino-propanoate moiety. The biphenyl group, specifically the [1,1'-biphenyl]-4-yl substituent, plays a crucial role in determining the compound's physical and chemical properties. The amino group (-NH2) introduces additional functional diversity, making this compound a versatile building block for various applications.

Recent studies have highlighted the potential of Ethyl 3-amino-2-({[1,1'-biphenyl]-4-yl}methyl)propanoate in drug discovery and development. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents. The biphenyl moiety is known to enhance the compound's lipophilicity, which is a desirable property for improving drug absorption and bioavailability. Moreover, the amino group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced therapeutic potential.

The synthesis of Ethyl 3-amino-2-({[1,1'-biphenyl]-4-yl}methyl)propanoate involves a multi-step process that typically begins with the preparation of the biphenyl derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the amino-propanoate group. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible. The use of microwave-assisted synthesis has also been reported, offering a greener and faster alternative to traditional methods.

In terms of applications, Ethyl 3-amino-2-({[1,1'-biphenyl]-4-yl}methyl)propanoate has shown promise in medicinal chemistry as a lead compound for developing novel therapeutics. Its ability to modulate key biological targets, such as protein kinases and inflammatory pathways, has been extensively studied. For instance, researchers at [University Name] have demonstrated that certain derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines. These findings underscore its potential as a scaffold for designing next-generation anti-cancer drugs.

Another area where this compound has gained traction is in the development of enzyme inhibitors. The amino group in Ethyl 3-amino-2-({[1,1'-biphenyli}-4-y}methyl)propanoate can serve as a binding site for metal ions or other catalytic residues, making it an attractive candidate for inhibiting enzymes involved in metabolic disorders. Preliminary studies suggest that it may also possess anti-inflammatory properties, which could be harnessed for treating conditions such as arthritis or neuroinflammation.

From an environmental standpoint, Ethyl 3-amino-2-{([1', biphenyli}-4-y}methyl)propanoate exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern that warrants further investigation. Regulatory agencies are increasingly emphasizing the need for sustainable chemical design to minimize ecological impacts. In response to these concerns, chemists are exploring ways to modify the compound's structure to enhance its biodegradability without compromising its therapeutic potential.

In conclusion, Ethyl 3-amino-{([1', biphenyli}-4-y}methyl)propanoate (CAS No: 1038294-02-) represents a valuable asset in contemporary organic chemistry and pharmacology. Its unique structure and functional groups make it an ideal candidate for developing innovative therapeutic agents across diverse disease areas. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing medical science and addressing unmet clinical needs.